6-(5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolan-3-yl)hexanoic acid

Specification

• Molecular Formula: C23H28N4O4S2
• Molecular Weight: 488.6 g/mol
• IUPAC Name: 6-[(5Z)-5-[[7-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• Standard InChI: InChI=1S/C23H28N4O4S2/c1-14(2)12-24-20-16(21(30)27-13-15(3)8-9-18(27)25-20)11-17-22(31)26(23(32)33-17)10-6-4-5-7-19(28)29/h8-9,11,13-14,24H,4-7,10,12H2,1-3H3,(H,28,29)/b17-11-
• Standard InChI Key: HTXYBIJPUQLIEG-BOPFTXTBSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCCCC(=O)O)NCC(C)C)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCCCC(=O)O)NCC(C)C)C=C1

Introduction

The compound 6-(5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolan-3-yl)hexanoic acid is a complex organic molecule that belongs to the class of thiazolidinones and pyrimidines. Its intricate structure suggests potential applications in medicinal chemistry, particularly as a pharmacological agent. This compound is synthesized through multi-step organic reactions involving various functional groups, including thiazoles, pyrimidines, and amino acids.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several key reactions:

• Formation of Pyrido[1,2-a]pyrimidine Core: This involves the construction of the pyrido[1,2-a]pyrimidine ring, which is crucial for its biological activity.

• Introduction of Thiazole Moiety: The thiazole ring is incorporated through reactions that may involve thioamides or other sulfur-containing precursors.

• Final Assembly and Functionalization: The final steps involve the assembly of the thiazole and pyrimidine components with the hexanoic acid chain.

Reactions involving this compound can be optimized using various solvents and catalysts to enhance yield and selectivity. For example, using DMF (dimethylformamide) as a solvent can improve reaction rates for nucleophilic substitutions.

Biological Activity and Potential Applications

The mechanism of action for this compound likely involves interaction with specific biological targets such as enzymes or receptors due to its structural complexity. Experimental studies on similar compounds suggest that modifications in the side chains can significantly alter binding affinities and biological activities.

Potential Applications

• Medicinal Chemistry: The compound's complex structure suggests potential applications in medicinal chemistry, particularly in the development of pharmacological agents.

• Pharmacological Research: Its ability to interact with biological targets makes it a candidate for further study in pharmacology.

Comparison with Similar Compounds

Similar compounds, such as 3-isobutyl-5-{(Z)-1-[2-(isobutylamino)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-2-thioxo-1,3-thiazolan-4-one, exhibit notable antimicrobial and anticancer activities, highlighting the potential therapeutic properties of these structural motifs.